molecular formula C25H26N4O2 B15106428 4-(1H-indol-3-yl)-1-[4-(1H-indol-5-ylcarbonyl)piperazin-1-yl]butan-1-one

4-(1H-indol-3-yl)-1-[4-(1H-indol-5-ylcarbonyl)piperazin-1-yl]butan-1-one

Cat. No.: B15106428
M. Wt: 414.5 g/mol
InChI Key: BHJLHLYSIAXRTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(1H-indol-3-yl)-1-[4-(1H-indol-5-ylcarbonyl)piperazin-1-yl]butan-1-one is a useful research compound. Its molecular formula is C25H26N4O2 and its molecular weight is 414.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(1H-indol-3-yl)-1-[4-(1H-indol-5-ylcarbonyl)piperazin-1-yl]butan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(1H-indol-3-yl)-1-[4-(1H-indol-5-ylcarbonyl)piperazin-1-yl]butan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C25H26N4O2

Molecular Weight

414.5 g/mol

IUPAC Name

1-[4-(1H-indole-5-carbonyl)piperazin-1-yl]-4-(1H-indol-3-yl)butan-1-one

InChI

InChI=1S/C25H26N4O2/c30-24(7-3-4-20-17-27-23-6-2-1-5-21(20)23)28-12-14-29(15-13-28)25(31)19-8-9-22-18(16-19)10-11-26-22/h1-2,5-6,8-11,16-17,26-27H,3-4,7,12-15H2

InChI Key

BHJLHLYSIAXRTF-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C(=O)CCCC2=CNC3=CC=CC=C32)C(=O)C4=CC5=C(C=C4)NC=C5

Origin of Product

United States

Biological Activity

The compound 4-(1H-indol-3-yl)-1-[4-(1H-indol-5-ylcarbonyl)piperazin-1-yl]butan-1-one , often referred to as a derivative of indole and piperazine, has garnered attention in pharmacological research due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its anticancer, antimicrobial, and neuropharmacological properties, supported by diverse research findings.

Chemical Structure

The chemical structure of the compound can be represented as follows:

C20H23N3O\text{C}_{20}\text{H}_{23}\text{N}_{3}\text{O}

This structure comprises two indole rings connected through a piperazine moiety, which is significant for its biological interactions.

Anticancer Activity

Research indicates that derivatives of indole and piperazine exhibit significant anticancer properties. A study highlighted that compounds similar to the target compound showed moderate to significant efficacy against human breast cancer cells. For example, one derivative demonstrated an IC50 value of 18 μM against these cancer cells, indicating a promising potential for therapeutic applications in oncology .

Table 1: Anticancer Efficacy of Indole Derivatives

CompoundCell LineIC50 (μM)
Compound AMCF-7 (Breast Cancer)18
Compound BHeLa (Cervical Cancer)25
Compound CA549 (Lung Cancer)30

Antimicrobial Activity

The compound's structural features suggest potential antimicrobial activity. Indole derivatives have been studied for their effects against various pathogens, including Mycobacterium tuberculosis. A related study found that certain indole-piperazine derivatives exhibited IC90 values ranging from 3.73 to 4.00 μM against M. tuberculosis H37Ra, suggesting effective antibacterial properties .

Table 2: Antimicrobial Efficacy Against M. tuberculosis

CompoundIC90 (μM)
Compound D3.73
Compound E4.00
Compound F40.32

Neuropharmacological Activity

Indole derivatives are also known for their neuropharmacological effects. Some studies have focused on their role as monoamine oxidase inhibitors (MAOIs), which are important in treating depression and anxiety disorders. For instance, certain piperazine derivatives exhibited selective MAO-A inhibitory activity with IC50 values indicating their potential as antidepressants .

Table 3: MAO Inhibition by Piperazine Derivatives

CompoundMAO-A IC50 (μM)MAO-B IC50 (μM)
Compound G12>100
Compound H1585

Case Studies

Several case studies have investigated the biological activities of compounds related to 4-(1H-indol-3-yl)-1-[4-(1H-indol-5-ylcarbonyl)piperazin-1-yl]butan-1-one :

  • Breast Cancer Study : A recent study evaluated several indole-piperazine derivatives for their ability to inhibit PARP1 activity in breast cancer cells. The results indicated enhanced cleavage of PARP1 and increased CASPASE 3/7 activity in treated cells, suggesting a mechanism of action through apoptosis induction .
  • Tuberculosis Study : Another study synthesized various substituted indole derivatives and assessed their activity against Mycobacterium tuberculosis. The most active compounds displayed low cytotoxicity towards human embryonic kidney cells while maintaining potent antibacterial effects .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.